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Introduction

Phenazines are a large and diverse class of nitrogen-containing heterocyclic compounds
produced by a wide range of microorganisms, most notably from the genera Pseudomonas and
Streptomyces.[1][2][3] First identified in 1859 as the blue pigment "pyocyanin” from wounds
infected with Pseudomonas aeruginosa, over 100 natural phenazine compounds and more
than 6,000 synthetic derivatives have since been discovered.[1][3] These planar, redox-active
molecules exhibit a remarkable breadth of biological activities, including antimicrobial,
anticancer, antiparasitic, and anti-inflammatory properties.[4]

Their mechanism of action is often attributed to their ability to accept and donate electrons,
allowing them to participate in cellular redox cycling. This process can lead to the generation of
reactive oxygen species (ROS), which are toxic to microbial and cancerous cells.[3] Other
mechanisms include DNA intercalation, disruption of cellular respiration, and modulation of cell
signaling pathways.[1] This guide provides an in-depth overview of the primary biological
activities of phenazines, focusing on their antimicrobial and anticancer effects, with detailed
experimental protocols and quantitative data.

Antimicrobial Activity

Phenazine compounds are well-recognized for their broad-spectrum antibiotic activity against a
variety of bacterial and fungal pathogens.[5] This activity is crucial in microbial competition and
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has significant potential for therapeutic applications, especially in the context of rising
antimicrobial resistance.[6][7]

Mechanism of Antimicrobial Action

The primary antimicrobial mechanism of many phenazines is the generation of intracellular
Reactive Oxygen Species (ROS).[3] Phenazines can accept electrons from cellular reductants
like NAD(P)H and then reduce molecular oxygen to produce superoxide radicals (Oz2") and
hydrogen peroxide (H202). These ROS can damage DNA, proteins, and lipids, leading to cell
death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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